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Compound of Interest

Compound Name: C16 Ceramide (d16:1,C16:0)

Cat. No.: B3026325

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals

Introduction

Sphingolipids are a complex class of lipids that serve as both structural components of cell
membranes and as critical signaling molecules involved in a myriad of cellular processes,
including proliferation, differentiation, apoptosis, and inflammation.[1] Dysregulation of
sphingolipid metabolism is implicated in numerous diseases such as cancer, diabetes,
neurodegenerative disorders, and lipid storage diseases. Consequently, the accurate profiling
and quantification of sphingolipids are paramount for understanding disease pathogenesis and
for the development of novel therapeutic interventions.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold
standard for sphingolipid analysis due to its high sensitivity, specificity, and ability to resolve
complex lipid mixtures.[2] This document provides detailed application notes and protocols for
the metabolic profiling and quantification of various sphingolipid classes from biological
matrices.

Key Sphingolipid Signaling Pathway
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The sphingolipid metabolic pathway is a complex network of enzymatic reactions that produce
a variety of bioactive lipids. Ceramide sits at the center of this pathway, serving as a precursor
for the synthesis of more complex sphingolipids like sphingomyelin and glycosphingolipids, or
being broken down into sphingosine, which can then be phosphorylated to sphingosine-1-
phosphate (S1P).[3][4] The balance between these metabolites, often referred to as the
"sphingolipid rheostat,” dictates cellular fate.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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